Cas no 648956-69-8 (Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-)

Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]- structure
648956-69-8 structure
Product Name:Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-
CAS No:648956-69-8
MF:C12H16O2S
MW:224.319242477417
CID:411807
PubChem ID:12065347
Update Time:2025-04-19

Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dimethoxy-2-[(2-methyl-2-propenyl)thio]-
    • 1,4-dimethoxy-2-(2-methylprop-2-enylsulfanyl)benzene
    • DTXSID50476796
    • 648956-69-8
    • Inchi: 1S/C12H16O2S/c1-9(2)8-15-12-7-10(13-3)5-6-11(12)14-4/h5-7H,1,8H2,2-4H3
    • InChI Key: XSRYYUIUSXTDMR-UHFFFAOYSA-N
    • SMILES: S(CC(=C)C)C1C=C(C=CC=1OC)OC

Computed Properties

  • Exact Mass: 224.08718
  • Monoisotopic Mass: 224.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 18.46
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